Cas no 2168041-43-6 (4,4-diethyl-5-(iodomethyl)oxolan-2-one)

• Product Name: 4,4-diethyl-5-(iodomethyl)oxolan-2-one
• CAS No: 2168041-43-6
• MF: C₉H₁₅IO₂
• MW: 282.118675470352
• CID: 5926947
• PubChem ID: 165505417
• Update Time: 2025-06-14

4,4-diethyl-5-(iodomethyl)oxolan-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-diethyl-5-(iodomethyl)oxolan-2-one
• EN300-1478871
• 2168041-43-6

• Inchi： 1S/C9H15IO2/c1-3-9(4-2)5-8(11)12-7(9)6-10/h7H,3-6H2,1-2H3
• InChI Key： VPCYGMMBBWOINT-UHFFFAOYSA-N
• SMILES： ICC1C(CC)(CC)CC(=O)O1

Computed Properties

• Exact Mass: 282.01168g/mol
• Monoisotopic Mass: 282.01168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3Ų

Additional information on 4,4-diethyl-5-(iodomethyl)oxolan-2-one

Comprehensive Overview of 4,4-diethyl-5-(iodomethyl)oxolan-2-one (CAS No. 2168041-43-6)

4,4-diethyl-5-(iodomethyl)oxolan-2-one (CAS No. 2168041-43-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique oxolan-2-one core and iodomethyl functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular structure, featuring diethyl substitutions, enhances its reactivity, making it valuable for constructing complex molecules. Researchers and industries are increasingly exploring its applications in drug discovery, material science, and agrochemicals.

The growing interest in 4,4-diethyl-5-(iodomethyl)oxolan-2-one aligns with broader trends in sustainable chemistry and green synthesis. As environmental concerns rise, scientists are seeking eco-friendly methods to synthesize such compounds. Questions like "How to optimize the synthesis of iodomethyl-containing heterocycles?" or "What are the applications of oxolan-2-one derivatives in medicine?" frequently appear in academic and industrial discussions. These queries reflect the compound's relevance in addressing modern challenges, such as reducing toxic byproducts or improving yield efficiency.

From a structural perspective, the iodomethyl moiety in 4,4-diethyl-5-(iodomethyl)oxolan-2-one offers exceptional utility in cross-coupling reactions, a cornerstone of modern organic synthesis. This feature enables the compound to participate in pivotal transformations like Suzuki-Miyaura or Sonogashira couplings, which are critical for creating bioactive molecules. Additionally, the oxolan-2-one ring provides a stable scaffold for further functionalization, catering to demands for modular drug design. Such properties make this compound a focal point for researchers investigating "new synthetic routes for heterocyclic compounds" or "advanced intermediates for API production."

In the context of drug development, 4,4-diethyl-5-(iodomethyl)oxolan-2-one is being studied for its potential role in designing kinase inhibitors or antimicrobial agents. The diethyl groups contribute to lipophilicity, a key factor in optimizing drug bioavailability. Recent publications highlight its use in fragment-based drug discovery, where its modularity accelerates the identification of lead compounds. This aligns with trending searches such as "innovative intermediates for targeted therapies" or "role of halogenated compounds in medicinal chemistry," underscoring its interdisciplinary importance.

Beyond pharmaceuticals, 4,4-diethyl-5-(iodomethyl)oxolan-2-one finds applications in material science, particularly in polymer modification and functional material synthesis. Its ability to introduce iodine atoms into polymers enhances properties like thermal stability or conductivity, addressing industrial needs for high-performance materials. Queries like "halogenated additives for polymer engineering" or "advanced monomers for specialty plastics" resonate with these applications, demonstrating the compound's versatility.

Quality control and analytical methods for 4,4-diethyl-5-(iodomethyl)oxolan-2-one are also critical discussion points. Techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and consistency, especially given its role as a high-value intermediate. Researchers often search for "analytical protocols for iodinated compounds" or "stability studies of oxolan-2-one derivatives," reflecting the need for robust characterization frameworks.

In summary, 4,4-diethyl-5-(iodomethyl)oxolan-2-one (CAS No. 2168041-43-6) exemplifies the intersection of synthetic innovation and practical utility. Its structural features and reactivity profile position it as a key player in multiple scientific domains, from drug discovery to advanced materials. By addressing contemporary questions and trends, this compound continues to inspire cutting-edge research and industrial applications.